4-(5-Bromo-thiophen-2-yl)-benzoic acid methyl ester

• Molecular Formula: C12H9BrO2S
• Molecular Weight: 297.17 g/mol
• IUPAC Name: methyl 4-(5-bromothiophen-2-yl)benzoate
• InChI: InChI=1S/C12H9BrO2S/c1-15-12(14)9-4-2-8(3-5-9)10-6-7-11(13)16-10/h2-7H,1H3
• InChI Key: OBGHGZXTVSACKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(S2)Br

Description

4-(5-Bromo-thiophen-2-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H9BrO2S and its molecular weight is 297.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,5-dibromothiophene (1.0 g, 4.1 mmol), 4-methylcarboxyphenylboronic acid (370 mg, 2.05 mmol), Pd(PPh3)4 (30 mg) and K2CO3 (1.13 g, 8.2 mmol) in toluene (20 mL) containing 5 mL EtOH and 1 mL water were refluxed overnight under argon. After cooling to room temperature, the solvent was evaporated and residue partitioned between EtOAc and water. Organic layer was separated, dried, evaporated and residue purified by combiflash to afford 4-(5-Bromo-thiophen-2-yl)-benzoic acid methyl ester (200 mg) which was redissolved in toluene (10 mL), containing 4-hexyloxyphenylboronic acid (222 mg, 0.1 mmol), Pd(PPh3)4 (30 mg) and K2CO3 (189 mg, 0.13 mmol) containing 3 mL EtOH and 0.5 mL water and refluxed overnight. The resulting solution was cooled and the solid formed filtered, washed with water and methanol and dried (130 mg). It was subjected to hydrolysis using dioxane-water/NaOH overnight to afford 4-[5-(4-Hexyloxy-phenyl)-thiophen-2-yl]-benzoic acid